Cas no 54972-29-1 (2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-ethenylphenyl)-)

2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-ethenylphenyl)- structure
54972-29-1 structure
Product Name:2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-ethenylphenyl)-
CAS No:54972-29-1
MF:C17H13ClO
MW:268.737523794174
CID:353183
PubChem ID:71364390
Update Time:2025-04-19

2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-ethenylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-ethenylphenyl)-
    • 3-(3-chlorophenyl)-1-(4-ethenylphenyl)prop-2-en-1-one
    • 54972-29-1
    • DTXSID00787864
    • Inchi: 1S/C17H13ClO/c1-2-13-6-9-15(10-7-13)17(19)11-8-14-4-3-5-16(18)12-14/h2-12H,1H2
    • InChI Key: OZFATTRFFVNNRQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C=CC(C1C=CC(C=C)=CC=1)=O

Computed Properties

  • Exact Mass: 268.06559
  • Monoisotopic Mass: 268.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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